Cas no 1448060-76-1 (2-{[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}pyridine)

• Product Name: 2-{[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}pyridine
• CAS No: 1448060-76-1
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 5403001
• Update Time: 2025-08-04

2-{[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}pyridine Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1,2-oxazol-3-yl)-(4-pyridin-2-yloxypiperidin-1-yl)methanone
• 2-{[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}pyridine

• Inchi： 1S/C15H17N3O3/c1-11-10-13(17-21-11)15(19)18-8-5-12(6-9-18)20-14-4-2-3-7-16-14/h2-4,7,10,12H,5-6,8-9H2,1H3
• InChI Key： YPHDOFSJORMICY-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)ON=1)(N1CCC(OC2=NC=CC=C2)CC1)=O

Additional information on 2-{[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}pyridine

Comprehensive Overview of 2-{[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}pyridine (CAS No. 1448060-76-1)

The compound 2-{[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}pyridine (CAS No. 1448060-76-1) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a piperidine core, a 1,2-oxazole moiety, and a pyridine ring, make it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor, G protein-coupled receptor (GPCR) modulator, and central nervous system (CNS) targeting agent.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The structural complexity of 2-{[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}pyridine positions it as a promising candidate for addressing unmet medical needs. Its bioavailability and blood-brain barrier permeability are key areas of investigation, especially in the context of neurodegenerative diseases and oncology. These attributes align with current trends in AI-driven drug discovery, where computational models are used to predict molecular interactions and optimize lead compounds.

The synthesis of 2-{[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}pyridine involves multi-step organic reactions, including amide coupling, nucleophilic substitution, and heterocyclic ring formation. These processes are critical for ensuring high purity and yield, which are essential for preclinical and clinical studies. The compound's CAS No. 1448060-76-1 serves as a unique identifier in chemical databases, facilitating global collaboration and regulatory compliance. Researchers often search for structure-activity relationships (SAR) and patent literature related to this molecule to explore its full potential.

From an industrial perspective, 2-{[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}pyridine is also being evaluated for its utility in agrochemical formulations. Its mode of action as a pest control agent or plant growth regulator is under scrutiny, particularly in the context of sustainable agriculture. The growing emphasis on green chemistry and eco-friendly pesticides has further amplified interest in this compound, as it may offer a safer alternative to traditional agrochemicals.

In summary, 2-{[1-(5-methyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]oxy}pyridine (CAS No. 1448060-76-1) represents a cutting-edge chemical entity with broad applications in both life sciences and agriculture. Its development underscores the importance of interdisciplinary research, combining medicinal chemistry, computational biology, and material science to address global challenges. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in next-generation therapeutics and sustainable technologies.